Cas no 14769-09-6 (Acetic acid, [(4-nitrophenyl)sulfonyl]-, methyl ester)

• Product name: Acetic acid, [(4-nitrophenyl)sulfonyl]-, methyl ester
• CAS No: 14769-09-6
• MF: C₉H₉NO₆S
• MW: 259.235861539841
• CID: 1319184
• PubChem ID: 14931215

Acetic acid, [(4-nitrophenyl)sulfonyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(4-nitrophenyl)sulfonyl]-, methyl ester
• DTXSID80879776
• 4-Nitrophenylsulfonyl-acetic acid, methyl ester
• Methyl(p-nitrophenylsulfonyl)acetate
• SCHEMBL17550644
• AKOS005830794
• 14769-09-6

• Inchi： InChI=1S/C9H9NO6S/c1-16-9(11)6-17(14,15)8-4-2-7(3-5-8)10(12)13/h2-5H,6H2,1H3
• InChI Key： GFTPIODGXLOSQK-UHFFFAOYSA-N
• SMILES： COC(=O)CS(=O)(=O)C1=CC=C(C=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 259.01505818g/mol
• Monoisotopic Mass: 259.01505818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų
• XLogP3: 0.9